Carbinoxamine maleate

Description

Carbinoxamine maleate is a first-generation antihistamine utilized for symptomatic relief of various allergic conditions . It is effective in treating seasonal and perennial allergic rhinitis, vasomotor rhinitis, and allergic conjunctivitis caused by foods and inhalant allergens . It can also alleviate mild, uncomplicated allergic skin manifestations such as urticaria, angioedema, and dermatographism . Additionally, carbinoxamine maleate can be used as adjunctive therapy for anaphylactic reactions alongside epinephrine and other standard treatments after the acute symptoms are controlled and to lessen the severity of allergic reactions to blood or plasma . This medication functions by competing with free histamine for binding at H1-receptor sites, thereby antagonizing histamine's effects on these receptors in the gastrointestinal tract, blood vessels, and respiratory tract .

As an antihistamine with anticholinergic and sedative properties, carbinoxamine maleate is an ethanolamine derivative . Once ingested, carbinoxamine is well absorbed in the gastrointestinal tract, then undergoes extensive metabolism in the liver, with inactive metabolites excreted in the urine within 24 hours . Carbinoxamine maleate is available under several brand names, including Clistin, Palgic, Rondec, and Ryvent . Carbinoxamine is also available in combination with decongestants like pseudoephedrine, and other ingredients like paracetamol, aspirin, and codeine .

However, carbinoxamine maleate is contraindicated in children under 2 years of age and nursing mothers . Deaths have been reported in children under 2 years old taking antihistamines, including carbinoxamine . It is also contraindicated in patients with hypersensitivity to the drug or those on monoamine oxidase inhibitor therapy . Continuous use of first-generation antihistamines like carbinoxamine is associated with a higher risk of cognitive decline and dementia in older people . Clemastine is another first-generation antihistamine that, similar to carbinoxamine, carries a risk of cognitive decline with continuous use .

• CAS No.: 3505-38-2
• Product Name: Carbinoxamine maleate
• Molecular Formula: C20H23ClN2O5
• Molecular Weight: 406.9 g/mol
• IUPAC Name: (Z)-but-2-enedioic acid;2-[(4-chlorophenyl)-pyridin-2-ylmethoxy]-N,N-dimethylethanamine
• Standard InChI: InChI=1S/C16H19ClN2O.C4H4O4/c1-19(2)11-12-20-16(15-5-3-4-10-18-15)13-6-8-14(17)9-7-13;5-3(6)1-2-4(7)8/h3-10,16H,11-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• Standard InChIKey: GVNWHCVWDRNXAZ-BTJKTKAUSA-N
• SMILES: CN(C)CCOC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CN(C)CCOC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2.C(=CC(=O)O)C(=O)O
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: 2-[(4-Clorophenyl)-2-pyridinylmethoxy]-N,N-dimethylethanamine Maleate Salt; Allergefon; Clistin; Ciberon; Lergefin
• PubChem Compound: 5282409
• Last Modified: Aug 15 2023